molecular formula C20H33N3O4 B5644833 5-{[(3R*,4S*)-3-(3-hydroxypropyl)-4-morpholin-4-ylpiperidin-1-yl]methyl}-N,N-dimethyl-2-furamide

5-{[(3R*,4S*)-3-(3-hydroxypropyl)-4-morpholin-4-ylpiperidin-1-yl]methyl}-N,N-dimethyl-2-furamide

Cat. No. B5644833
M. Wt: 379.5 g/mol
InChI Key: UZATZXKMOZRHKS-AEFFLSMTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of analogues related to the compound often involves complex reactions including the introduction of methyl groups to specific structures to achieve desired pharmacological effects. For example, studies on the synthesis of methyl-substituted analogues of (3R)-7-hydroxy-N-[(1S)-1-{[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl}-2-methylpropyl]-1,2,3,4-tetrahydro-3-isoquinolinecarboxamide (JDTic) provide insights into the methods used for creating structurally similar compounds with significant opioid receptor functional antagonism (Cueva et al., 2009).

Molecular Structure Analysis

The molecular structure of similar compounds reveals the importance of specific stereochemical configurations for pharmacological activity. Research on JDTic analogues highlights the critical role of the 3R,4R stereochemistry in achieving potent kappa opioid receptor antagonism (Thomas et al., 2003).

Chemical Reactions and Properties

The chemical reactions involving compounds like "5-{[(3R*,4S*)-3-(3-hydroxypropyl)-4-morpholin-4-ylpiperidin-1-yl]methyl}-N,N-dimethyl-2-furamide" can vary, including those that lead to the formation of complex structures through reactions like the Ugi multicomponent reaction, which offers an efficient pathway for synthesizing novel morpholin-2-one derivatives (Kim et al., 2001).

Physical Properties Analysis

Understanding the physical properties of such compounds is crucial for their application in pharmaceutical formulations. Studies on related molecules focus on solubility, stability, and crystalline structure, which are vital for determining the feasibility of their use in drug development (Liaw et al., 2002).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with biological molecules, play a significant role in the compound's potential as a therapeutic agent. For instance, the reactivity of similar compounds with secondary amines and their structural analysis through X-ray crystallography provides insights into their chemical behavior and potential applications (Mugnoli et al., 1980).

properties

IUPAC Name

5-[[(3R,4S)-3-(3-hydroxypropyl)-4-morpholin-4-ylpiperidin-1-yl]methyl]-N,N-dimethylfuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H33N3O4/c1-21(2)20(25)19-6-5-17(27-19)15-22-8-7-18(16(14-22)4-3-11-24)23-9-12-26-13-10-23/h5-6,16,18,24H,3-4,7-15H2,1-2H3/t16-,18+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZATZXKMOZRHKS-AEFFLSMTSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)C1=CC=C(O1)CN2CCC(C(C2)CCCO)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C(=O)C1=CC=C(O1)CN2CC[C@@H]([C@@H](C2)CCCO)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H33N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.